2-Methylcyclohexane-1,3-dione

• IUPAC Name: 2-methylcyclohexane-1,3-dione
• InChI: InChI=1S/C7H10O2/c1-5-6(8)3-2-4-7(5)9/h5H,2-4H2,1H3
• InChI Key: VSGJHHIAMHUZKF-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)CCCC1=O
• Molecular Formula: C7H10O2
• DSSTOX Substance ID: DTXSID90152406
• Molecular Weight: 126.15 g/mol
• CAS RN: 1193-55-1

Description

2-Methylcyclohexane-1,3-dione is a synthetic intermediate. It is an important starting material, exemplified in a formal synthesis of acorone. It is also used in Organic Synthesis, Pharmaceuticals, Agrochemicals.

Synthesis Analysis

Cyclohexane-1,3-dione derivatives are considered as a key structural precursor for the synthesis of synthetically significant compounds such as 4H-chromenones, 2H-xanthenones, coumarins, enaminones, acridinedione, 1,4-dihydropyridine, different other heterocycles, and natural products.

Molecular Structure Analysis

The molecular formula of 2-Methylcyclohexane-1,3-dione is C7H10O2. It has 19 bonds - 9 non-H bonds, 2 multiple bonds, 2 double bonds, 1 six-membered ring, and 2 ketones (aliphatic).

Chemical Reactions Analysis

2-Methylcyclohexane-1,3-dione acts as a synthetic intermediate. It is an important starting material, exemplified in a formal synthesis of acorone. It is also used in Organic Synthesis, Pharmaceuticals, Agrochemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methylcyclohexane-1,3-dione include a density of 1.1±0.1 g/cm3, boiling point of 235.7±23.0 °C at 760 mmHg, vapour pressure of 0.0±0.5 mmHg at 25°C, enthalpy of vaporization of 47.2±3.0 kJ/mol, flash point of 85.9±19.6 °C, index of refraction of 1.459, molar refractivity of 32.6±0.3 cm3.

Scientific Research Applications

Synthetic Intermediate

. This means it is used in the production of other compounds in a multi-step synthesis process. It plays a crucial role in the formation of complex molecules from simpler ones.

Starting Material

. Acorone is a naturally occurring compound found in certain plants and has been studied for its potential medicinal properties.

Organic Synthesis

. Organic synthesis is a method of preparation of organic compounds. It is a critical process in the development of pharmaceuticals, agrochemicals, and many other types of organic products.

Pharmaceuticals

. It could be a precursor to active pharmaceutical ingredients or used in the synthesis of pharmaceutical intermediates.

Agrochemicals

. These are chemicals such as pesticides, herbicides, and fertilizers that help in crop protection and enhancement.

Solubility

. This property can be exploited in various chemical reactions and processes where a methanol solvent is used.

Safety and Hazards

2-Methylcyclohexane-1,3-dione may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Mechanism of Action

Target of Action

It is known to act as a synthetic intermediate in various chemical reactions .

Mode of Action

2-Methylcyclohexane-1,3-dione interacts with its targets through chemical reactions, serving as an important starting material. It is used in the formal synthesis of acorone . The exact mode of interaction with its targets is subject to the specific reaction conditions and the nature of the other reactants involved.

Biochemical Pathways

It is known to be involved in the synthesis of various downstream products, including derivatives of 2,6-dihydroxytoluene, which are widely used in the preparation of cosmetics .

Result of Action

The molecular and cellular effects of 2-Methylcyclohexane-1,3-dione’s action would depend on the specific context of its use. As a synthetic intermediate, its primary role is to participate in chemical reactions to produce desired end products .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Methylcyclohexane-1,3-dione. For instance, it should be stored in an inert atmosphere at room temperature . Its reactivity may also be influenced by factors such as pH, temperature, and the presence of other substances in the reaction environment.

Synthesis routes and methods

Procedure details

Add to the crude undistilled ketoamine 1-diethylamino-6-(m-methoxyphenyl)hexan-3-one (2.3 g), the material obtained by hydration of the acetylenic amine, 2-methylcyclohexane-1,3-dione (1 g), pyridine (1 cc) and benzene (12 cc), and reflux the mixture for 15 hours. Cool the mixture and filter off unreacted dione, add a little ether to the filtrate, and wash the ethereal solution with acid, and then water, and dry. Evaporate the solvents to obtain as residue crude 2-(6-m-methoxyphenyl-3-oxohexyl)-2-methylcyclohexane-1,3-dione (1.7 g).

Q & A

Q1: What are the common synthetic routes to 2-Methylcyclohexane-1,3-dione?

A1: One common approach starts with resorcinol, which undergoes high-pressure reduction followed by methylation. [] Alternatively, 2-Methylcyclohexane-1,3-dione can be synthesized through the alkylation of the potassium salt of cyclohexane-1,3-dione with prop-2-ynyl bromide in dimethylformamide. []

Q2: How does the structure of 2-Methylcyclohexane-1,3-dione influence its reactivity?

A2: The presence of two carbonyl groups makes 2-Methylcyclohexane-1,3-dione a β-diketone. This structural feature allows it to participate in various reactions, including alkylation, Michael additions, and condensations. [, , , , , ] For instance, it readily undergoes C-selective alkylation with unactivated sp3 electrophiles when protected as a ketodimethyl hydrazone. []

Q3: How does 2-Methylcyclohexane-1,3-dione behave in Michael additions?

A4: 2-Methylcyclohexane-1,3-dione acts as a Michael donor in reactions with electron-deficient alkenes. For example, it reacts with β-vinylbutenolide via a 1,6-Michael addition followed by cyclization. [] Another example is its reaction with methyl vinyl ketone, a crucial step in synthesizing 9-Methyl-5(10)-octalin-1,6-dione, a valuable intermediate in terpenoid and steroid synthesis. []

Q4: Are there any catalytic applications of 2-Methylcyclohexane-1,3-dione?

A5: While 2-Methylcyclohexane-1,3-dione is primarily used as a building block, its reaction with methyl vinyl ketone can be catalyzed by potassium-modified ZrO2. This reaction highlights the potential for developing heterogeneous catalytic systems for synthesizing complex molecules from 2-Methylcyclohexane-1,3-dione. [, ]

Q5: What are the challenges associated with using 2-Methylcyclohexane-1,3-dione in liquid-phase reactions?

A6: One study observed that potassium-modified ZrO2 catalysts, while effective in the vapor phase, can leach potassium in liquid-phase reactions, limiting their practicality for such applications. []

Q6: Can you provide examples of natural products or bioactive compounds synthesized using 2-Methylcyclohexane-1,3-dione as a starting material?

A7: 2-Methylcyclohexane-1,3-dione is a key intermediate in synthesizing various natural products. One example is its use in the synthesis of Stachybotrin D, a potential anti-HIV drug derived from a sponge-derived fungus. [] Another study utilized 2-Methylcyclohexane-1,3-dione in synthesizing (S)‐8a‐Methyl‐3,4,8,8a‐Tetrahydro‐1,6‐(2H,7H)‐Naphthalenedione, a Wieland Miescher ketone (WMK) precursor, further highlighting its versatility in natural product synthesis. []

Q7: Have there been any investigations into the base-induced reactions of 2-Methylcyclohexane-1,3-dione?

A8: Yes, researchers have studied the reactions of 2-Methylcyclohexane-1,3-dione derivatives, such as 2-bromo- and 2-chloro-2-methylcyclohexane-1,3-dione, with bases like sodium acetate in various solvents. These studies revealed that the reaction outcome is highly dependent on the specific 2-halogeno-1,3-diketone used and the solvent system, providing insights into the reaction mechanisms and potential synthetic applications. []